Cas no 1352754-01-8 (Diethyl 2-(6-chloropyridazin-3-yl)malonate)
1352754-01-8 structure
Product Name:Diethyl 2-(6-chloropyridazin-3-yl)malonate
CAS No:1352754-01-8
MF:C11H13ClN2O4
MW:272.6849
CID:4733081
Update Time:2020-06-17
Diethyl 2-(6-chloropyridazin-3-yl)malonate Chemical and Physical Properties
Names and Identifiers
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- diethyl 2-(6-chloropyridazin-3-yl)malonate
- 2-(6-chloro-pyridazin-3-yl)-malonic acid diethyl ester
- GATVORHVBUOUFU-UHFFFAOYSA-N
- Diethyl 2-(6-chloropyridazin-3-yl)malonate
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- Inchi: 1S/C11H13ClN2O4/c1-3-17-10(15)9(11(16)18-4-2)7-5-6-8(12)14-13-7/h5-6,9H,3-4H2,1-2H3
- InChI Key: GATVORHVBUOUFU-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C([H])C(C([H])(C(=O)OC([H])([H])C([H])([H])[H])C(=O)OC([H])([H])C([H])([H])[H])=NN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 283
- Topological Polar Surface Area: 78.4
Diethyl 2-(6-chloropyridazin-3-yl)malonate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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